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Compound of Interest

Compound Name: HTMT dimaleate

Cat. No.: B607988

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe laboratory environment and
maintaining regulatory compliance. This guide provides essential safety and logistical
information for the proper disposal of HTMT dimaleale, a histamine H1 receptor agonist.
Adherence to these procedures is critical due to the compound's potential health and
environmental hazards.

Immediate Safety and Handling Precautions

HTMT dimaleate is classified as harmful if swallowed and is very toxic to aquatic life with long-
lasting effects[1]. Some findings also suggest it may cause an allergic skin reaction. Therefore,
stringent safety measures must be observed during handling and disposal.

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment
when handling HTMT dimaleate. This includes:

Eye Protection: Safety goggles with side-shields[1].

Hand Protection: Chemical-resistant protective gloves[1].

Body Protection: Impervious clothing to prevent skin contact[1].

Respiratory Protection: A suitable respirator should be used, especially in areas with
inadequate ventilation[1].
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In Case of Accidental Exposure or Spillage:

o Spills: In the event of a spill, avoid the formation of dust. Do not allow the chemical to enter

drains. Carefully sweep or shovel the spilled material into a suitable, closed container for

disposal.

« Ingestion: If swallowed, call a poison center or doctor immediately if you feel unwell. Rinse

the mouth.

» Skin Contact: Wash the affected area thoroughly with soap and water.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do so. Continue rinsing.

Quantitative Data and Hazard Information

For quick reference, the following table summarizes key quantitative and qualitative data

regarding the safe handling and disposal of HTMT dimaleate.

Parameter

Value | Guideline

CAS Number

195867-54-0

Hazard Classifications

Acute toxicity, Oral (Category 4). Acute and
Chronic aquatic toxicity (Category 1).

Hazard Statements

H302: Harmful if swallowed. H410: Very toxic to

aquatic life with long lasting effects.

Storage Temperature

Short term (days to weeks): 0 - 4 °C. Long term
(months to years): -20 °C.

Incompatible Materials

Strong oxidizing/reducing agents, strong
acids/alkalis.

Disposal Method

Dispose of contents/container to an approved
waste disposal plant.

Experimental Protocols for Disposal
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Currently, there are no specific, publicly available experimental protocols for the chemical
neutralization of HTMT dimaleate. The standard and required procedure is to dispose of it as
hazardous waste through a licensed and approved waste disposal facility. Always follow your
institution's and local regulatory guidelines for hazardous waste disposal.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of HTMT
dimaleate, from initial handling to final disposal.
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Caption: Workflow for the safe disposal of HTMT dimaleate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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